Cas no 10276-21-8 (Isophorone oxide)

Isophorone oxide Properties

Names and Identifiers

• 4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one
• Isophorone epoxide
• 2,3-Epoxy-3,5,5-trimethylcyclohexanone
• 2,3-Epoxy-3,5,5-trimethyl-1-cyclohexanone
• 3,5,5-Trimethyl-2,3-epoxy-1-cyclohexanone
• ISOPHORONE OXIDE
• Oxidation of Isophorone
• 3,5,5-TriMecthyl-2,3-epoxy cyclohexanon
• 2,3-Epoxy-3,5,5-trimethylcyclohexane-1-one
• 4,4,5A-TRIMETHYLPERHYDRO-1-BENZOXIREN-2-ONE
• 7-Oxabicyclo[4.1.0]heptan-2-one, 4,4,6-triMethyl-
• )-Epoxyisophorone
• Isophorone oxide 99%
• 4,4,6-TRIMETHYL-7-OXABICYCLO(4.1.0)HEPTAN-2-ONE
• 7-Oxabicyclo[4.1.0]heptan-2-one, 4,4,6-trimethyl-, (-)-
• Isophorone oxide, 99%
• KSC492K0R
• ROTNQFPVXVZSRL-UHFFFAOYSA-N
• NSC63367
• EBD12893
• NS
• FT-0627444
• NSC 63367
• 7-Oxabicyclo[4.1.0]heptan-2-one,4,6-trimethyl-
• SCHEMBL5432151
• A18028
• Z1255475750
• DTXSID00908032
• CS-0204566
• 10276-21-8
• FT-0627447
• I0805
• AS-68074
• 4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one #
• AKOS016010510
• 1,3,3-trimethyl-7-oxabicyclo[4.1.0]heptan-5-one
• D91201
• EN300-7405450
• NSC-63367
• MFCD00085465
• 7-Oxabicyclo[4.1.0]heptan-2-one, 4,4,6-trimethyl-
• Isophorone oxide
• 7-Oxabicyclo(4.1.0)heptan-2-one, 4,4,6-trimethyl-
• DTXCID801337119
• 4,4,5a-trimethylperhydro-1-benzoxiren-2-one
• +Expand

• MDL： MFCD00085465
• InChIKey： ROTNQFPVXVZSRL-UHFFFAOYSA-N
• Inchi： 1S/C9H14O2/c1-8(2)4-6(10)7-9(3,5-8)11-7/h7H,4-5H2,1-3H3
• SMILES： O1C2C(CC(C)(C)CC12C)=O

Computed Properties

• Exact Mass: 154.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.09938
• Heavy Atom Count: 11
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.6

Experimental Properties

• LogP: 1.53300
• PSA: 29.60000
• Refractive Index: 1.4539 (589.3 nm 20 ºC)
• Boiling Point: 80°C/8mmHg(lit.)
• Flash Point: 76.5±16.2 ºC,
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.056±0.06 g/cm3 (20 ºC 760 Torr),

Isophorone oxide Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S23; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 / PGIII
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： R20/21/22;R40

Isophorone oxide Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds